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Compound of Interest

Methyl 3-amino-4,5-
Compound Name: _
dimethoxybenzoate

Cat. No.: B1645821

A Note on CAS Number 26759-46-6

An initial review of the provided CAS number, 26759-46-6, identifies the compound as Methyl
2-amino-4,5-dimethoxybenzoate. While this chemical is a valuable intermediate in organic
synthesis, the broader context of the request for an in-depth guide for drug development
professionals suggests a possible interest in a more functionally diverse scaffold. The
properties and uses associated with advanced pharmaceutical research, such as those
involving the imidazo[1,2-a]pyridine core, are more aligned with the likely intent of this query.

Therefore, this guide is structured in two parts. Part 1 provides a concise technical overview of
Methyl 2-amino-4,5-dimethoxybenzoate (CAS 26759-46-6). Part 2 offers a comprehensive, in-
depth guide to 2-(4-Bromophenyl)imidazo[1,2-a]pyridine (CAS 34658-66-7), a compound
whose versatile applications and "privileged structure" status in medicinal chemistry warrant a
detailed exploration for researchers, scientists, and drug development professionals.

Part 1: Technical Overview of Methyl 2-amino-4,5-
dimethoxybenzoate (CAS 26759-46-6)
Introduction and Chemical Properties

Methyl 2-amino-4,5-dimethoxybenzoate is an organic compound characterized by a benzoic
acid methyl ester backbone substituted with an amino group and two methoxy groups.[1] It
typically appears as a white to off-white solid and is soluble in organic solvents.[1] The
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presence of the amino group imparts basic properties, while the methoxy groups influence its

polarity and reactivity.[1] This compound is primarily utilized in research and development

settings.[2]

Property Value Source

CAS Number 26759-46-6 [11[3114]

Molecular Formula C10H13NO4 [4115]

Molecular Weight 211.22 g/mol [4][5]
White to light yellow/orange

Appearance [11[5]
powder/crystal
Methyl 4,5-
dimethoxyanthranilate, 2-

Synonyms Amino-4,5-dimethoxybenzoic [31[5][6]
acid methyl ester, Methyl 6-
aminoveratrate

Purity >98.0% (GC)(T) [5]

Applications in Synthesis

The primary utility of Methyl 2-amino-4,5-dimethoxybenzoate lies in its role as a building block

in the synthesis of more complex molecules. Its structure, featuring multiple functional groups,

allows for a variety of chemical transformations. It is noted as a key intermediate in the

synthesis of Gefitinib, an EGFR inhibitor used in cancer therapy.[6]
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Caption: Synthesis of 2-(4-bromophenyl)imidazo[1,2-a]pyridine.

Applications in Drug Development and Beyond

The utility of 2-(4-Bromophenyl)imidazo[1,2-a]pyridine spans multiple scientific domains, driven
by the reactivity of its bromophenyl group and the biological relevance of its imidazo[1,2-
a]pyridine core.

o Pharmaceutical Development: It is a key intermediate in the synthesis of novel therapeutics,
particularly in the fields of oncology and neurology. [7][8] The imidazo[1,2-a]pyridine scaffold
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has been explored for developing covalent inhibitors for challenging targets like KRAS G12C
in cancer. [9]Furthermore, derivatives have shown potent activity against various cancers by
inducing cell cycle arrest and apoptosis through pathways like AKT/mTOR. [10][11]*
Antituberculosis Research: The imidazo[1,2-a]pyridine class is a focus of antituberculosis
drug discovery, with some derivatives showing significant activity against multidrug-resistant
(MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis. [12][13]*
Materials Science: The compound is investigated for creating advanced materials, such as
organic semiconductors and sensors, which could improve the performance of electronic
devices. [7]* Agrochemicals: It is used in the formulation of pesticides and herbicides,
contributing to the development of effective agricultural products. [7]

Mechanistic Insights: Targeting Kinase Pathways

The imidazo[1,2-a]pyridine scaffold is frequently employed in the design of kinase inhibitors.
For instance, novel derivatives have been shown to inhibit the AKT/mTOR signaling pathway, a
critical regulator of cell growth, proliferation, and survival that is often dysregulated in cancer.
[10]Inhibition of this pathway can lead to cell cycle arrest and apoptosis, making it a prime
target for anticancer therapies.
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Caption: Inhibition of the AKT/mTOR pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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